2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide, also known as DMMA, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide acts as a positive allosteric modulator of the GABA-A receptor, which enhances the binding of GABA to the receptor and increases the inhibitory effects of GABA on neuronal activity. This results in a decrease in neuronal excitability and a reduction in anxiety, seizures, and insomnia.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. It has also been found to reduce the severity of alcohol withdrawal symptoms and to enhance the effects of other GABAergic drugs such as benzodiazepines.
Advantages and Limitations for Lab Experiments
2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide has several advantages for lab experiments, including its high potency and selectivity for the GABA-A receptor, its low toxicity, and its ability to cross the blood-brain barrier. However, its limited solubility in aqueous solutions and its relatively short half-life may pose challenges for certain experiments.
Future Directions
Future research on 2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide could focus on its potential therapeutic applications in the treatment of anxiety disorders, epilepsy, and alcohol use disorders. It could also investigate the effects of this compound on other neurotransmitter systems and explore its interactions with other drugs. Additionally, the development of more efficient synthesis methods and novel analogs of this compound could further enhance its potential as a research tool.
Synthesis Methods
2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide is synthesized through a multistep process that involves the reaction of 2,4-dimethylphenylacetic acid with 4-methoxynaphthalene-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and acetic anhydride to yield this compound.
Scientific Research Applications
2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. This compound has also been found to have anxiolytic, anticonvulsant, and sedative effects in animal models.
properties
IUPAC Name |
2-(2,4-dimethylphenyl)-N-(4-methoxynaphthalen-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO2/c1-14-8-9-16(15(2)12-14)13-21(23)22-19-10-11-20(24-3)18-7-5-4-6-17(18)19/h4-12H,13H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKRXGLWKQYCEJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CC(=O)NC2=CC=C(C3=CC=CC=C32)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.